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Compound of Interest

Compound Name: Methyl chloroasterrate

Cat. No.: B1246232

Critical Verification: Compound Identity

Attention: The term "Methyl Chloroasterrate” does not correspond to a standard commercially
available chemical or registered CAS entity. Based on nomenclature patterns and common
laboratory inventory errors, this guide addresses Methyl Chloroacetate (CAS 96-34-4).

o Why this matters: Methyl chloroacetate is a potent alkylating agent, a lachrymator (tear gas),
and a flammable liquid. Misidentifying it as a benign ester could lead to inadequate PPE
usage or dangerous waste stream mixing.

e Action Required: Verify the CAS number on your container immediately.
o If CAS # 96-34-4: Follow the protocols below.

o If CAS is different: Quarantine the container and contact your Environmental Health &
Safety (EHS) officer immediately; treat as "Unknown — High Hazard."

Executive Safety Summary

Methyl chloroacetate presents a dual threat: it is highly flammable and acutely toxic
(corrosive/lachrymator).[1][2] Unlike standard organic solvents, its disposal requires strict
segregation to prevent the formation of toxic gases or unexpected alkylation reactions in waste
drums.

Physicochemical Safety Data
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Parameter Value Operational Implication

Unique identifier for waste

CAS Number 96-34-4 i
manifests.[3]
. Combustible. Ground all
Flash Point 57°C (135°F) )
transfer equipment.[4]
Volatile. Must be handled in a
Vapor Pressure 5.25 mmHg @ 20°C
fume hood.[5]
Hydrolyzes to Methanol and
Reactivity Water-Reactive (Slow) Chloroacetic Acid (highly
toxic/corrosive).
] Segregate from oxidizers and
Hazard Class 6.1 (Poison) + 3 (Flammable)
strong bases.
_ Lachrymator; causes severe
Signal Word DANGER

skin burns and eye damage.

Waste Stream Logic & Decision Matrix

Effective disposal relies on correct stream segregation. Methyl chloroacetate is a Halogenated
Solvent. Mixing it with non-halogenated solvents increases incineration costs and safety risks.

Disposal Decision Tree

The following workflow illustrates the decision logic for disposing of pure stock versus reaction
mixtures.
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Figure 1: Decision matrix for segregating Methyl Chloroacetate waste based on its physical
state and purity.

Detailed Disposal Protocols
Protocol A: Routine Disposal (Stock & Reaction Waste)

Objective: safely sequester liquid waste for high-temperature incineration equipped with HCI
scrubbers.

e PPE Requirements:
o Respiratory: Work strictly in a certified chemical fume hood.

o Skin: Double-gloving is mandatory. Use Silver Shield/4H laminate gloves if handling pure
stock (nitrile offers poor protection against chlorinated esters). Standard nitrile is
acceptable only for incidental splash protection if changed immediately.

o Eye: Chemical splash goggles (safety glasses are insufficient due to lachrymatory vapors).
» Container Selection:

o Use amber glass or high-density polyethylene (HDPE) containers.

o Do not use metal cans (corrosion risk from hydrolysis byproducts).
o Transfer Procedure:

o Confirm the waste container is labeled "Halogenated Organic Solvents."

o Pour waste slowly using a funnel to avoid splashing.

o Compatibility Check: Ensure the waste container does not contain strong alkalis (e.g.,
concentrated NaOH waste) or amines, as exothermic polymerization or vigorous
hydrolysis may occur.

e Labeling:

o Affix a hazardous waste tag immediately.
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o List constituents: "Methyl Chloroacetate [>95%]."

o Check hazards: Flammable, Toxic, Corrosive.[1][2][6]

Protocol B: Spill Cleanup (Emergency Response)

Objective: Contain and neutralize a release without exposing personnel to incapacitating
vapors.

¢ Immediate Action:

o Evacuate: If the spill is >100 mL or outside a hood, evacuate the lab immediately. The
lachrymatory effect can disorient responders.

o Ventilate: Increase ventilation if safe to do so.
o Containment (Trained Personnel Only):
o Don full PPE (including respirator with organic vapor cartridges if outside a hood).

o Do not use paper towels. Methyl chloroacetate is flammable; cellulose increases surface
area and fire risk.

o Use vermiculite, dry sand, or commercial "Solvent” spill pads.
» Neutralization (Surface):

o After absorbing the bulk liquid, wipe the surface with a mild alkaline solution (5% Sodium
Bicarbonate) to neutralize any hydrolyzed chloroacetic acid.

o Rinse with water and absorb the rinsate.[2][6][7]

» Disposal of Debris:
o Place all contaminated absorbents into a heavy-duty plastic bag or wide-mouth jar.
o Seal tightly.[2][5][6]

o Label as "Hazardous Waste: Solid Debris contaminated with Methyl Chloroacetate."
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Scientific Rationale & Mechanism

Understanding the chemistry ensures compliance and safety.

e Hydrolysis Risk: Methyl chloroacetate contains an ester linkage and an alpha-chlorine. In the
presence of moisture, it hydrolyzes to Chloroacetic Acid (pKa 2.86) and Methanol.

o Implication: Waste containers with high water content may become acidic over time,
potentially pressurizing the vessel or corroding metal components. Always leave 10%
headspace in waste bottles.

o Alkylation Potential: The alpha-chlorine makes this compound a strong alkylating agent (SN2
reactivity).

o Implication: It reacts rapidly with nucleophiles (amines, thiols). Never mix with biological
waste streams or waste containing strong nucleophiles, as this can generate heat and
toxic byproducts.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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